Cas no 93892-57-0 (Methyl 1,2,3,5,6,7,8,8a-octahydro-2,8,8-trimethyl-2-naphthoate)

Methyl 1,2,3,5,6,7,8,8a-octahydro-2,8,8-trimethyl-2-naphthoate structure
93892-57-0 structure
Product Name:Methyl 1,2,3,5,6,7,8,8a-octahydro-2,8,8-trimethyl-2-naphthoate
CAS No:93892-57-0
MF:C15H24O2
MW:236.349864959717
CID:811748
Update Time:2023-08-03

Methyl 1,2,3,5,6,7,8,8a-octahydro-2,8,8-trimethyl-2-naphthoate Chemical and Physical Properties

Names and Identifiers

    • 2-Naphthalenecarboxylicacid, 1,2,3,5,6,7,8,8a-octahydro-2,8,8-trimethyl-, methyl ester
    • methyl 1,2,3,5,6,7,8,8a-octahydro-2,8,8-trimethyl-2-naphthoate
    • methyl 2,8,8-trimethyl-1,3,5,6,7,8a-hexahydronaphthalene-2-carboxylate
    • Methyl 2,8,8-trimethyl-1,2,3,5,6,7,8,8a-octahydronaphthalene-2-carboxylate
    • 1,2,3,5,6,7,8,8a-Octahydro-2,8,8-trimethyl-2-naphthalenecarboxylic acid methyl ester
    • Methyl 1,2,3,5,6,7,8,8a-octahydro-2,8,8-trimethyl-2-naphthoate
    • Inchi: 1S/C15H24O2/c1-14(2)8-5-6-11-7-9-15(3,10-12(11)14)13(16)17-4/h7,12H,5-6,8-10H2,1-4H3
    • InChI Key: KNHQUGDAVAYSEH-UHFFFAOYSA-N
    • SMILES: O(C)C(C1(C)CC=C2CCCC(C)(C)C2C1)=O

Computed Properties

  • Exact Mass: 236.17763
  • Monoisotopic Mass: 236.17763
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 354
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3

Experimental Properties

  • Density: 0.99
  • Boiling Point: 297.1°Cat760mmHg
  • Flash Point: 126°C
  • Refractive Index: 1.495
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